Cas no 2138337-58-1 (2-Furanacetamide, tetrahydro-N,α-dimethyl-)

• Product Name: 2-Furanacetamide, tetrahydro-N,α-dimethyl-
• CAS No: 2138337-58-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5263105
• PubChem ID: 165441928
• Update Time: 2025-05-24

2-Furanacetamide, tetrahydro-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetamide, tetrahydro-N,α-dimethyl-
• EN300-648982
• 2138337-58-1
• N-methyl-2-(oxolan-2-yl)propanamide

• Inchi： 1S/C8H15NO2/c1-6(8(10)9-2)7-4-3-5-11-7/h6-7H,3-5H2,1-2H3,(H,9,10)
• InChI Key： OUCGTYDZNFJZAH-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)C(NC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 314.1±15.0 °C(Predicted)
• pka: 15.83±0.46(Predicted)

Additional information on 2-Furanacetamide, tetrahydro-N,α-dimethyl-

Exploring 2-Furanacetamide, tetrahydro-N,α-dimethyl- (CAS No. 2138337-58-1): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 2-Furanacetamide, tetrahydro-N,α-dimethyl- (CAS No. 2138337-58-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tetrahydrofuran backbone and acetamide functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of 2-Furanacetamide, tetrahydro-N,α-dimethyl- features a tetrahydrofuran (THF) ring, a common motif in bioactive molecules. The presence of N,α-dimethyl substitutions enhances its stability and reactivity, making it a valuable building block for heterocyclic compounds. Recent studies highlight its potential in modulating enzyme activity and serving as a precursor for pharmaceutical intermediates, addressing growing demand for targeted therapies and precision medicine.

One of the most searched questions in scientific forums revolves around the synthetic routes for 2-Furanacetamide, tetrahydro-N,α-dimethyl-. Optimized methods often involve catalytic hydrogenation or reductive amination, with emphasis on atom economy and low-waste processes. These approaches resonate with the global push toward environmentally friendly manufacturing, a topic frequently queried in AI-driven literature searches. Additionally, its solubility and thermal stability profiles are critical for formulation scientists, as evidenced by rising searches for excipient compatibility in drug delivery systems.

Beyond pharmaceuticals, 2-Furanacetamide, tetrahydro-N,α-dimethyl- finds niche applications in flavor and fragrance industries, where its furan derivatives contribute to complex aroma profiles. This aligns with consumer trends favoring natural-identical compounds in food and cosmetics. Analytical techniques like HPLC and NMR spectroscopy are pivotal in quality control, a recurring theme in lab instrumentation-related searches.

In conclusion, 2-Furanacetamide, tetrahydro-N,α-dimethyl- (CAS No. 2138337-58-1) exemplifies the intersection of structural ingenuity and applied chemistry. Its adaptability across industries—coupled with rising interest in bio-based materials and high-value intermediates—positions it as a compound of enduring relevance. Future research may unlock further potential in catalysis or polymeric applications, answering yet-unposed questions in scientific databases.